Cas no 2034602-92-9 (N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2-methoxypyridine-3-carboxamide)

• Product Name: N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2-methoxypyridine-3-carboxamide
• CAS No: 2034602-92-9
• MF: C₁₅H₁₄N₄O₄S
• MW: 346.361061573029
• CID: 5552958
• PubChem ID: 168001475
• Update Time: 2025-10-23

N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2-methoxypyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2-methoxypyridine-3-carboxamide
• 2034602-92-9

• Inchi： 1S/C15H14N4O4S/c1-23-13-9(3-2-5-17-13)12(20)16-6-7-19-14(21)11-10(4-8-24-11)18-15(19)22/h2-5,8,11H,6-7H2,1H3,(H,16,20)
• InChI Key： HWVDFVAUYZTRHW-UHFFFAOYSA-N
• SMILES： S1C=CC2C1C(N(C(N=2)=O)CCNC(C1=CC=CN=C1OC)=O)=O

Computed Properties

• Exact Mass: 346.07357611g/mol
• Monoisotopic Mass: 346.07357611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 126Ų

Additional information on N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2-methoxypyridine-3-carboxamide

Comprehensive Analysis of N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2-methoxypyridine-3-carboxamide (CAS No. 2034602-92-9)

The compound N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2-methoxypyridine-3-carboxamide (CAS No. 2034602-92-9) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique thieno[3,2-d]pyrimidin core and methoxypyridine moiety make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely studied for their role in treating cancers and inflammatory diseases.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. The thienopyrimidine scaffold, a key feature of this compound, is known for its versatility in drug design. It mimics purine bases, allowing it to interact with biological targets such as ATP-binding sites in kinases. This property aligns with current trends in targeted cancer therapy, where molecules like CAS No. 2034602-92-9 are explored for their selectivity and efficacy.

The 2-methoxypyridine group in this compound further enhances its pharmacological profile. Methoxy-substituted pyridines are often associated with improved bioavailability and metabolic stability, addressing common challenges in drug development. This structural feature is particularly relevant in the context of oral drug formulations, a hot topic in pharmaceutical innovation. As the industry shifts toward patient-centric solutions, compounds like N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2-methoxypyridine-3-carboxamide are being evaluated for their potential in long-acting therapeutics.

Another area of interest is the compound's potential application in neurodegenerative diseases. Recent studies suggest that thienopyrimidine derivatives may modulate pathways involved in neuroinflammation and oxidative stress. With the global rise in Alzheimer's and Parkinson's cases, researchers are actively investigating molecules like CAS No. 2034602-92-9 for their neuroprotective effects. This aligns with the growing focus on multi-target drug discovery, a strategy aimed at addressing complex diseases with interconnected pathological mechanisms.

From a synthetic chemistry perspective, the compound's structure presents both challenges and opportunities. The thieno[3,2-d]pyrimidin-2,4-dione core requires precise ring-closing strategies, while the carboxamide linkage offers a versatile handle for further derivatization. These attributes make it a valuable building block in medicinal chemistry, particularly for researchers exploring structure-activity relationships (SAR). The compound's CAS No. 2034602-92-9 is frequently cited in patents and publications, underscoring its relevance in intellectual property landscapes.

Environmental and green chemistry considerations are also shaping the discourse around such compounds. As regulatory agencies emphasize sustainable synthesis, chemists are optimizing routes to produce N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2-methoxypyridine-3-carboxamide with minimal waste. This reflects broader industry trends toward atom economy and catalytic processes, topics frequently searched in academic and industrial circles.

In conclusion, CAS No. 2034602-92-9 represents a compelling case study in modern drug discovery. Its dual thienopyrimidine and methoxypyridine pharmacophores position it at the intersection of multiple therapeutic areas. Whether as a kinase inhibitor, a neuroprotective agent, or a template for further optimization, this compound exemplifies the innovation driving today's biopharmaceutical research. As the scientific community continues to unravel its potential, N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2-methoxypyridine-3-carboxamide is poised to remain a focal point in cutting-edge studies.